Cas no 256234-39-6 (4(1H)-Pyrimidinone,2,6-difluoro-)

• Product Name: 4(1H)-Pyrimidinone,2,6-difluoro-
• CAS No: 256234-39-6
• MF: C₄H₂F₂N₂O
• MW: 132.068287372589
• CID: 246854
• PubChem ID: 135409861
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,6-difluoro-
• 4(1H)-Pyrimidinone, 2,6-difluoro- (9CI)
• 256234-39-6
• SY296346
• MFCD28961139
• 2,6-Difluoropyrimidin-4(3H)-one

• Inchi： 1S/C4H2F2N2O/c5-2-1-3(9)8-4(6)7-2/h1H,(H,7,8,9)
• InChI Key： JXFUEUBDKFTDOY-UHFFFAOYSA-N
• SMILES： FC1=NC(=CC(N1)=O)F

Computed Properties

• Exact Mass: 132.01356
• Monoisotopic Mass: 132.01351902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46